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Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857 Get Quote

A Technical Guide to the Physical Properties of
Diallyl Hexahydrophthalate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of diallyl
hexahydrophthalate, with a specific focus on its boiling and melting points. The information is

compiled to support research and development activities where this compound's physical

characteristics are of paramount importance.

Introduction
Diallyl hexahydrophthalate (CAS No: 13846-31-6) is a colorless liquid characterized by the

molecular formula C₁₄H₂₀O₄.[1][2] It is recognized for its applications in the production of

polymers and resins, where it imparts excellent heat resistance and chemical stability.[1] These

properties make it a crucial component in the manufacturing of various materials, including

adhesives, coatings, and composites.[1]

Quantitative Physical Properties
The physical properties of diallyl hexahydrophthalate are summarized in the table below.

These parameters are critical for handling, processing, and storage, as well as for predicting its

behavior in various chemical and physical processes.
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Property Value Units Conditions Citations

Boiling Point 330.6 °C at 760 mmHg [1][2]

130 °C at 101,325 Pa [3]

Melting Point

Not specified

(exists as a liquid

at room

temperature)

°C - [1]

Density 1.06 g/cm³ at 20°C [1][2][3]

Refractive Index 1.479 - - [1][2]

Flash Point 156.9 °C - [1][2]

Vapor Pressure 0.000165 mmHg at 25°C [1][2]

0.02 Pa at 25°C [3]

Water Solubility 110 mg/L at 20°C [3]

LogP 3.54 - - [3]

Molecular Weight 252.31 g/mol - [4][5]

Experimental Protocols for Property Determination
The determination of physical properties such as boiling and melting points is fundamental to

characterizing a chemical substance. Standard laboratory procedures are employed to ensure

accuracy and reproducibility.

Boiling Point Determination:

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[6] For a substance like diallyl hexahydrophthalate, a

common method for determining the boiling point is simple distillation.[7]

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle or oil bath) are required.
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Procedure:

The liquid sample is placed in the distillation flask.

The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to

measure the temperature of the vapor as it passes into the condenser.

The flask is gently heated, and the temperature is monitored.

The boiling point is recorded as the temperature at which the vapor temperature stabilizes

while the liquid is actively boiling and condensing.[8]

It is crucial to note the atmospheric pressure at the time of measurement, as boiling point

is pressure-dependent.[6]

Melting Point Determination:

While diallyl hexahydrophthalate is a liquid at standard conditions, the determination of a

melting point for solid organic compounds is a key indicator of purity.[6][9] A pure crystalline

solid typically exhibits a sharp melting point over a narrow range (0.5-1°C).[6][9]

Apparatus: A melting point apparatus (such as a Mel-Temp or Thiele tube) and capillary

tubes are used.[6][9]

Procedure:

A small amount of the solid sample is packed into a thin-walled capillary tube.[9]

The capillary tube is placed in the heating block of the melting point apparatus alongside a

thermometer.[9]

The sample is heated slowly, typically at a rate of 1-2°C per minute, as it approaches the

expected melting point.[7][9]

The melting range is recorded from the temperature at which the first drop of liquid

appears to the temperature at which the entire sample has melted into a clear liquid.[7]
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Visualization of Physical State Transitions
The following diagram illustrates the logical relationship between the physical states of a

substance as a function of temperature, relative to its melting and boiling points.
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Caption: State transitions based on melting and boiling points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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